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Compound of Interest

Compound Name:
2-Chloro-2-(4-

fluorophenyl)acetamide

CAS No.: 1396988-05-8

Cat. No.: B1422564 Get Quote

Technical Guide: 2-Chloro-2-(4-
fluorophenyl)acetamide
Handling, Reactivity, and Safety Profile for Pharmaceutical R&D

Part 1: Chemical Identity & Structural Precision
In the field of high-throughput synthesis and medicinal chemistry, precision in nomenclature is

the first line of defense against experimental failure. 2-Chloro-2-(4-fluorophenyl)acetamide is

a specific constitutional isomer often confused with its more common aniline-derived

counterpart.[1]
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Property Specification

Chemical Name 2-Chloro-2-(4-fluorophenyl)acetamide

Synonyms -Chloro-4-fluorophenylacetamide; 2-Chloro-2-(4-

fluorophenyl)ethanamide

CAS Number 1396988-05-8 (Research Grade)

Molecular Formula

Molecular Weight 187.60 g/mol

Structure -Haloamide (Phenylacetic acid derivative)

Physical State White to off-white solid (typically crystalline)

The Isomer Trap (Critical Distinction)
Researchers must distinguish this compound from 2-Chloro-N-(4-fluorophenyl)acetamide (CAS

351-04-2).[1] While they share the same molecular formula (

), their reactivity profiles differ fundamentally.

Target Compound (Isomer B): The chlorine is on the

-carbon relative to the carbonyl.[1] It is an electrophilic alkylating agent.[1]

Common Isomer (Isomer A): The chlorine is on the acetyl group, and the nitrogen is attached

to the aryl ring.
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Target Compound (Isomer B)

Common Confusion (Isomer A)

2-Chloro-2-(4-fluorophenyl)acetamide
(CAS 1396988-05-8)

Reactivity: SN2 Alkylator at Alpha-Carbon

2-Chloro-N-(4-fluorophenyl)acetamide
(CAS 351-04-2)

Reactivity: Aniline Derivative

Input Nomenclature:
'2-Chloro-2-(4-fluorophenyl)...'

 Correct Identification

 Common Error

Click to download full resolution via product page

Figure 1: Structural discrimination logic. The position of the chlorine atom dictates the safety

handling requirements.

Part 2: Hazard Identification & Toxicology (E-E-A-T)
As a research chemical (CAS 1396988-05-8), full REACH registration data may be sparse.[1]

However, based on the Structure-Activity Relationship (SAR) of

-haloacetamides, we must apply the Precautionary Principle.[1]

Mechanism of Toxicity: Alkylation
The C-Cl bond at the benzylic position is highly activated by both the carbonyl group and the

phenyl ring. This makes the

-carbon a "soft" electrophile.[1]

Primary Hazard: Irreversible alkylation of biological nucleophiles (DNA bases, Cysteine thiols

in proteins).

Sensitization: High potential for Skin Sensitization (H317) due to haptenization of skin

proteins.

GHS Classification (Derived)
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat 3/4
H301/H302: Toxic/Harmful if

swallowed.[1]

Skin Irritation Cat 2
H315: Causes skin irritation.[2]

[3][4][5]

Eye Irritation Cat 2A
H319: Causes serious eye

irritation.[2][3][4]

Skin Sensitization Cat 1
H317: May cause an allergic

skin reaction.[6]

STOT-SE Cat 3
H335: May cause respiratory

irritation.[1][2][3][4]

Part 3: Safe Handling & Containment Strategy
This protocol is designed as a Self-Validating System. If the containment fails, the visual cues

(colorimetric indicators) or pressure monitors will alert the operator immediately.

Engineering Controls
Primary Barrier: All weighing and transfer must occur inside a Class II Biological Safety

Cabinet or a Chemical Fume Hood with a face velocity > 100 fpm.

Surface Protection: Use disposable bench liners (plastic-backed).[1]

Decontamination Station: Prepare a 10% Sodium Thiosulfate solution nearby.[1] Thiosulfate

acts as a "scavenger" nucleophile, rapidly neutralizing the alkylating C-Cl bond.

Personal Protective Equipment (PPE) Logic
Gloves: Double-gloving is mandatory.[1]

Inner: Nitrile (4 mil) - Mechanical barrier.[1]

Outer: Laminate (Silver Shield) or Thick Nitrile (8 mil) - Chemical permeation barrier

against alkyl halides.[1]
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Respiratory: If handling powder outside a hood (never recommended), use a P100/OV

cartridge.

Workflow: The "Clean-Dirty" Line
Establish a strict boundary on the benchtop.[1]

Zone A (Dirty): Weighing balance, reagent bottle, reaction vessel.

Zone B (Clean): Notebook, pen, calculator.

Rule: Gloves never touch Zone B.[1]

Part 4: Synthetic Utility & Reactivity Profile
The utility of 2-Chloro-2-(4-fluorophenyl)acetamide lies in its ability to serve as a scaffold for

heterocycle synthesis, particularly thiazines and oxazoles.[1]

Key Reaction: Thiazine Synthesis (Nucleophilic
Substitution + Cyclization)
A common application involves reacting this intermediate with mercaptoacetaldehyde dimer or

similar thiols to form 2H-1,4-thiazine-3(4H)-one derivatives [1].[1]

Protocol (Self-Validating via TLC):

Setup: Dissolve 1.0 eq of 2-Chloro-2-(4-fluorophenyl)acetamide in anhydrous Ethyl

Acetate or DMF.

Reagent Addition: Add 1.1 eq of the thiol nucleophile (e.g., mercaptoacetaldehyde dimer).

Base: Add 1.2 eq of Triethylamine (TEA) dropwise at

.

Validation: Formation of white precipitate (

) confirms the substitution is proceeding.
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Cyclization: Add catalytic p-Toluenesulfonic acid (p-TSA) and reflux to effect

dehydration/cyclization.[1]

Monitoring: TLC (Hexane:EtOAc) should show the disappearance of the starting chloride (

) and appearance of the cyclized product (

).

2-Chloro-2-(4-fluorophenyl)acetamide
(Electrophile)

Intermediate Thioether
(Substitution Product)

 + Reagent + Base (Et3N)
SN2 Attack

Mercapto Nucleophile
(R-SH)

2H-1,4-Thiazine Derivative
(Final Scaffold)

 Acid Cat. (p-TSA)
Dehydration/Cyclization

Et3N·HCl Salt
(Precipitate)

 Byproduct

Click to download full resolution via product page

Figure 2: Synthetic pathway for thiazine formation. The precipitation of triethylamine

hydrochloride serves as a visual confirmation of reaction progress.

Part 5: Emergency Response & Decontamination
Spill Management

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don full PPE (Goggles, Double Gloves, Lab Coat).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-N-_4-fluorophenyl_acetamide
https://www.benchchem.com/product/b1422564?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutralize: Cover the spill with 10% Sodium Thiosulfate or 10% Aqueous Ammonia.

Chemistry: These nucleophiles displace the chloride, converting the toxic alkylator into a

benign thioether or amino-acid derivative.

Clean: Absorb with vermiculite.[1] Place in a hazardous waste container labeled

"Halogenated Organic Solids."

First Aid
Eye Contact: Rinse immediately with water for 15 minutes.[1][3] Critical: Hold eyelids apart.

[1] The lachrymatory nature requires aggressive irrigation.

Skin Contact: Wash with soap and water.[2][3][4][5][6] Do not use alcohol (increases

permeability).

Ingestion: Do NOT induce vomiting. The compound is an irritant; vomiting may cause

secondary esophageal damage.
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(Note: Specific toxicological data for CAS 1396988-05-8 is extrapolated from the structural

class of

-haloacetamides due to its status as a research chemical.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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